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Abstract
Sodium phosphomolybdate, a salt of phosphomolybdic acid, is a polyoxometalate that has

garnered significant attention across various scientific disciplines, including analytical

chemistry, catalysis, and materials science.[1][2] Its utility is intrinsically linked to its unique and

robust chemical architecture. This document provides a comprehensive overview of the

chemical structure of sodium phosphomolybdate, detailing its molecular composition, the

intricate arrangement of its constituent atoms, and the experimental protocols used for its

synthesis and characterization.

Molecular and Structural Formula
Sodium phosphomolybdate is an inorganic compound with the chemical formula

Na₃PMo₁₂O₄₀.[1][3] It is composed of three sodium cations (Na⁺) and a single

phosphomolybdate anion ([PMo₁₂O₄₀]³⁻).[1] The compound is often found in its hydrated form,

denoted as Na₃PMo₁₂O₄₀·xH₂O.[2][4] The linear formula is sometimes represented as

Na₃[P(Mo₃O₁₀)₄].[4]

The Keggin Anion: A Core Structural Motif
The defining feature of sodium phosphomolybdate is the phosphomolybdate anion,

[PMo₁₂O₄₀]³⁻, which adopts the well-characterized Keggin structure.[5] This structure is a
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cornerstone of polyoxometalate chemistry and is responsible for the compound's remarkable

stability and reactivity.

The Keggin structure is comprised of:

A central tetrahedral phosphate group (PO₄³⁻).

Twelve surrounding molybdenum-oxygen octahedra (MoO₆).

These twelve MoO₆ octahedra are arranged in four groups of three (Mo₃O₁₃ trimers), which

share edges with each other. These trimers, in turn, surround the central PO₄ tetrahedron,

sharing corners with it. This arrangement creates a highly symmetrical, cage-like anion. The

overall structure is robust and can act as an electron reservoir, a property crucial for its catalytic

applications.[6]
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Simplified 2D Representation of the Keggin Anion Core

PO₄
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Caption: The Keggin anion with a central PO₄ unit linked to Mo₃O₁₃ groups.

Physicochemical Properties
Sodium phosphomolybdate is typically a yellow crystalline solid that is freely soluble in water.

[3][7] Its properties are summarized in the table below.
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Property Value Citations

CAS Number 1313-30-0 [3][4][7][8]

Molecular Formula Mo₁₂Na₃O₄₀P [1][3][7][8]

Molecular Weight 1891.20 g/mol (anhydrous) [1][3][4][7]

Appearance
White to yellow crystalline

powder
[1][2][3][7]

Melting Point 98 °C (decomposes) [2][3][4]

Density 2.83 g/mL at 25 °C [3][4]

Solubility Freely soluble in water [3][7]

EC Number 215-206-8 [4]

Elemental Composition
The elemental composition by mass percentage for the anhydrous form of sodium
phosphomolybdate is detailed below.

Element Symbol
Atomic Weight (
g/mol )

Percentage (%)

Molybdenum Mo 95.95 60.88

Sodium Na 22.99 3.65

Oxygen O 16.00 33.84

Phosphorus P 30.97 1.64

Data sourced from

DrugFuture.[7]

Experimental Protocols
The synthesis and characterization of sodium phosphomolybdate are critical for ensuring its

purity and structural integrity for research and development applications.
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Synthesis Protocol
The standard synthesis of sodium phosphomolybdate involves the acid-catalyzed

condensation of sodium molybdate and a phosphate source.[9]

Objective: To synthesize sodium phosphomolybdate (Na₃PMo₁₂O₄₀).

Materials:

Sodium Molybdate Dihydrate (Na₂MoO₄·2H₂O)

Disodium Phosphate (Na₂HPO₄) or Phosphoric Acid (H₃PO₄)

Concentrated Hydrochloric Acid (HCl) or Sulfuric Acid (H₂SO₄)

Deionized Water

Diethyl ether (for extraction, optional)

Methodology:

Preparation of Reactant Solutions: Dissolve a stoichiometric amount of sodium molybdate in

deionized water. In a separate vessel, dissolve the phosphate source (e.g., Na₂HPO₄) in

deionized water.

Acidification and Condensation: Slowly add the phosphate solution to the molybdate solution

with continuous stirring. Acidify the mixture by adding concentrated HCl or H₂SO₄ dropwise

until the solution turns a clear yellow, indicating the formation of the phosphomolybdate

complex.[10] The pH is a critical parameter and should be controlled carefully, typically in the

range of 1.5-2.5.[10]

Heating and Reflux: The mixture is then heated, often to around 80°C, and refluxed for

several hours to ensure the complete formation of the Keggin structure.[10]

Isolation and Purification: The product can be isolated by several methods. One common

method involves extraction with an organic solvent like diethyl ether, followed by evaporation

to yield the solid product.[5][10] Alternatively, the product can be crystallized by cooling the

aqueous solution.
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Drying: The resulting yellow crystals are filtered, washed with cold deionized water, and dried

in a vacuum desiccator or an oven at a low temperature to obtain the final product.

Characterization Workflow
To validate the synthesis and confirm the structure of the resulting compound, a series of

analytical techniques are employed.[9]

Synthesis
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Caption: Workflow for the characterization of synthesized sodium phosphomolybdate.

X-ray Diffraction (XRD): This is a primary technique used to confirm the crystalline structure

of the compound. The resulting diffraction pattern should show characteristic peaks that

match the known Keggin structure.[5][9]

Fourier-Transform Infrared (FTIR) and Raman Spectroscopy: These vibrational spectroscopy

techniques are used to identify the characteristic bonds within the anion. The presence of

specific bands corresponding to P-O, Mo=O, and Mo-O-Mo vibrations confirms the integrity

of the Keggin unit.[5]

Ultraviolet-Visible (UV-Vis) Spectroscopy: This method is used to study the electronic

transitions within the polyoxometalate structure and can be used to monitor its formation or

reduction in solution.[10]
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Scanning Electron Microscopy (SEM) and Energy-Dispersive X-ray Spectroscopy (EDX):

SEM is used to observe the morphology and crystal habit of the synthesized powder.[5]

Coupled EDX analysis provides qualitative and quantitative information about the elemental

composition, confirming the presence of Na, P, Mo, and O.[5]

Applications in Research and Drug Development
The unique structure of sodium phosphomolybdate underpins its use in various applications.

It is widely used as a reagent in analytical chemistry for the quantification of phosphates.[1][2]

In catalysis, it functions as an efficient oxidation catalyst in various organic reactions.[1] While

not a drug itself, its properties are relevant to drug development, where polyoxometalates are

explored for potential antiviral and anticancer activities.[6][9] Furthermore, its role as a catalyst

is vital in the synthesis of fine chemicals and pharmaceutical intermediates.[2][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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